Cas no 70849-18-2 (DL-Glyceraldehyde-1-13C)

• Product Name: DL-Glyceraldehyde-1-13C
• CAS No: 70849-18-2
• MF: C₃H₆O₃
• MW: 91.0705962181091
• CID: 975698
• PubChem ID: 11137090
• Update Time: 2025-05-26

DL-Glyceraldehyde-1-13C Chemical and Physical Properties

Names and Identifiers

• dl-[1-13c]glyceraldehyde
• DL-Glyceraldehyde-1-13C
• 3-Thiomorpholinecarboxamide
• AC1LC2BL
• AG-D-14966
• AK112917
• amide of 1,4-tetrahydrothiazine-3-carboxylic acid
• CTK4A2348
• DL-(1-13C)glyceraldehyde
• DL-(S)Pip-NH2
• DL-[1-(13)C]-glyceraldehyde
• SureCN691291
• Thiomorpholine-3-carboxylic acid amide
• 2,3-dihydroxy(113C)propanal
• CS-0459971
• HY-128748S
• 2,3-Dihydroxypropanal-1-13C
• 70849-18-2

• Inchi： 1S/C3H6O3/c4-1-3(6)2-5/h1,3,5-6H,2H2/i1+1
• InChI Key： MNQZXJOMYWMBOU-OUBTZVSYSA-N
• SMILES： OC([13CH]=O)CO

Computed Properties

• Exact Mass: 91.035048885g/mol
• Monoisotopic Mass: 91.035048885g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 144-145 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on DL-Glyceraldehyde-1-13C

DL-Glyceraldehyde-1-13C: Applications and Significance in Modern Chemical Biology

The compound CAS no 70849-18-2, specifically DL-Glyceraldehyde-1-13C, represents a unique and valuable tool in the field of chemical biology. This isotope-labeled derivative of glyceraldehyde has garnered significant attention due to its applications in metabolic studies, drug development, and analytical chemistry. The incorporation of the stable isotope carbon-13 (¹³C) at the 1-position of the glyceraldehyde molecule provides a means to trace metabolic pathways and enhance the sensitivity of analytical techniques.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further highlighted the utility of labeled compounds like DL-Glyceraldehyde-1-13C. These techniques allow for precise structural elucidation and dynamic studies of biological systems, making this compound an indispensable resource for researchers exploring complex biochemical processes. The ability to track the movement of labeled carbon atoms through metabolic networks has opened new avenues in understanding disease mechanisms and developing targeted therapies.

The use of DL-Glyceraldehyde-1-13C in metabolic flux analysis has been particularly noteworthy. By labeling intermediates in glycolysis and other metabolic pathways, researchers can gain insights into the rates of flux through these pathways under various physiological conditions. This information is crucial for understanding how cells adapt to different environments, such as during fasting or stress responses. The labeled glyceraldehyde serves as a marker that can be detected with high sensitivity, allowing for detailed kinetic studies that were previously unattainable.

Moreover, the incorporation of ¹³C into biomolecules has revolutionized the field of drug development. Medicinal chemists utilize labeled compounds like DL-Glyceraldehyde-1-13C to study the metabolism and pharmacokinetics of new drug candidates. By tracking the fate of labeled atoms within a drug molecule, researchers can identify potential metabolites and understand how a drug is processed by the body. This information is vital for optimizing drug design and ensuring safety and efficacy.

The analytical capabilities enhanced by isotopic labeling have also found applications in environmental science and food chemistry. For instance, DL-Glyceraldehyde-1-13C can be used to study the degradation of organic pollutants in aquatic systems or to trace the origin of food products. These applications demonstrate the versatility of labeled compounds in addressing real-world challenges across multiple disciplines.

In conclusion, CAS no 70849-18-2, specifically DL-Glyceraldehyde-1-13C, is a multifaceted compound with broad applications in chemical biology. Its role in metabolic studies, drug development, and analytical chemistry underscores its importance as a research tool. As techniques continue to evolve, the utility of isotopically labeled compounds like this one will undoubtedly expand, offering new opportunities for scientific discovery and innovation.